5-(1-Quinoxalin-2-ylpiperidin-4-yl)-6,7-dihydro-4H-thieno[3,2-c]pyridine

• IUPAC Name: 5-(1-quinoxalin-2-ylpiperidin-4-yl)-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C20H22N4S/c1-2-4-18-17(3-1)21-13-20(22-18)23-9-5-16(6-10-23)24-11-7-19-15(14-24)8-12-25-19/h1-4,8,12-13,16H,5-7,9-11,14H2
• InChI Key: CNTBYRQEEGDPNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCC3=C(C2)C=CS3)C4=NC5=CC=CC=C5N=C4
• Molecular Formula: C20H22N4S
• Molecular Weight: 350.5 g/mol
• CAS No.: 2380040-93-5

Description

“5-(1-Quinoxalin-2-ylpiperidin-4-yl)-6,7-dihydro-4H-thieno[3,2-c]pyridine” is a complex organic compound that falls under the category of quinoxaline derivatives. Quinoxaline derivatives are of great interest in medicinal chemistry due to their wide range of biological activity. They have been reported as antitumor compounds, inhibitors of FGFR1, aldose reductase inhibitors, potential HIV-1 reverse transcriptase inhibitors, and also exhibit antifungal, antibacterial, and antiviral properties.

Synthesis Analysis

The synthesis of quinoxaline derivatives has been a subject of extensive research. Several methods have been described for the synthesis of these heterocyclic compounds. For instance, one method involves visible light-induced radical cyclization of ethyl 2-(N-arylcarbamoyl)-2-chloroiminoacetates to synthesize quinoxalin-2(1H)-ones. Another method involves the sequential nitrosation and cyclization reaction of N-arylcyanoacetamides with tert-butyl nitrate.

Chemical Reactions Analysis

Quinoxaline derivatives can undergo various chemical reactions. For instance, they can undergo radical cyclizations. Additionally, they can be synthesized through the sequential nitrosation and cyclization reaction of N-arylcyanoacetamides.

Future Directions

Quinoxaline derivatives have diverse therapeutic uses and have become a crucial component in drugs used to treat various diseases. Given the current pandemic situation and the need to synthesize drugs to combat deadly pathogens, quinoxalines, being an essential moiety to treat infectious diseases, are of significant interest. Therefore, future research may focus on developing new synthetic routes for quinoxaline derivatives, with a prime focus on green chemistry and cost-effective methods.